Rathyronine
Overview
Description
Rathyronine is a synthetic thyroid hormone analog that has been widely used in scientific research. It was first synthesized in the 1950s as a potential treatment for hypothyroidism, a condition characterized by an underactive thyroid gland. However, it was later found to have limited therapeutic potential due to its short half-life and rapid metabolism. Despite this, Rathyronine has been extensively studied for its biochemical and physiological effects, making it a valuable tool for understanding thyroid hormone signaling pathways.
Scientific Research Applications
Cardioprotection Against Ischemic Insult
Rathyronine: has been studied for its potential in cardioprotection, particularly against ischemic insult. Researchers have developed polymeric nanoparticles for targeted delivery of T3 to protect the heart from ischemic damage . These nanoparticles aim to target thyroid hormone receptors and prevent myocardial damage, offering a new strategy in treating post-ischemic heart failure.
Nonshivering Thermogenesis
The levels of free Rathyronine (FT3) in humans have been analyzed in relation to seasonal air temperature changes. This research is significant in understanding the role of T3 in nonshivering thermogenesis . The findings suggest that FT3 levels vary with the winter temperature, indicating a potential role of thyroid hormones in adaptive thermogenesis.
Renal Protection
Recent studies have indicated that thyroid hormones, including T3, may have a beneficial influence in preventing renal injury . Since T3 is an active thyroid hormone, its ratio to thyroxine (T4) could be a marker of thyroid hormone activity and its protective effects on the kidneys.
Metabolic Regulation
T3 plays a crucial role in regulating normal development, growth, and metabolic function. It is more active than T4 and constitutes a significant part of the hormones released by the thyroid gland. Research into T3’s metabolic effects can lead to better understanding and treatment of metabolic disorders .
Mechanism of Action
Target of Action
Rathyronine, also known as dl-triiodothyronine, primarily targets the thyroid hormone receptors (TRs) in the body . These receptors are located in the nucleus of cells and are part of the nuclear receptor family. They play a crucial role in regulating gene expression in response to thyroid hormones .
Mode of Action
Rathyronine interacts with its targets, the thyroid hormone receptors, by binding to these receptors. This binding triggers multiple signaling pathways in target cells that are mediated through various types of G proteins and β-arrestins . The interaction of Rathyronine with its targets leads to changes in the transcriptional activity of numerous genes, thereby influencing various physiological processes .
Biochemical Pathways
Rathyronine affects several biochemical pathways. It is involved in the metabolism of carbohydrates, lipids, and proteins in several target tissues . Rathyronine, like other thyroid hormones, is a key regulator of mitochondrial respiration and biogenesis . The intracellular availability of Rathyronine is regulated in target cells by a mechanism of activation/inactivation catalyzed by three seleno-proteins: type 1 and type 2 iodothyronine deiodinase (D1 and D2) that convert the biologically inactive precursor thyroxine T4 into T3, and type 3 iodothyronine deiodinase (D3) that inactivates thyroid hormone action .
Pharmacokinetics
The pharmacokinetics of Rathyronine, like other thyroid hormones, involves its absorption, distribution, metabolism, and excretion (ADME). Generally, thyroid hormones are well-absorbed in the gastrointestinal tract, widely distributed in the body, metabolized in the liver and other tissues, and excreted in the bile and urine .
Result of Action
The molecular and cellular effects of Rathyronine’s action are extensive due to the wide distribution of thyroid hormone receptors in the body. Rathyronine influences the basal metabolic rate, protein synthesis, bone growth, and development, as well as the body’s sensitivity to other hormones and the use of vitamins . It also plays a crucial role in the development and differentiation of all cells of the human body .
Action Environment
Environmental factors can influence the action, efficacy, and stability of Rathyronine. For instance, exposure to certain chemicals and heavy metals can disrupt thyroid hormone function . Lifestyle factors such as smoking, alcohol consumption, diet, and exercise can also affect thyroid hormone levels . Understanding these influences is crucial for optimizing the therapeutic use of Rathyronine and managing potential side effects.
properties
IUPAC Name |
2-amino-3-[4-(4-hydroxy-3-iodophenoxy)-3,5-diiodophenyl]propanoic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H12I3NO4/c16-9-6-8(1-2-13(9)20)23-14-10(17)3-7(4-11(14)18)5-12(19)15(21)22/h1-4,6,12,20H,5,19H2,(H,21,22) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
AUYYCJSJGJYCDS-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1OC2=C(C=C(C=C2I)CC(C(=O)O)N)I)I)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H12I3NO4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30858995 |
Source
|
| Record name | O-(4-Hydroxy-3-iodophenyl)-3,5-diiodotyrosine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30858995 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
650.97 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
3130-96-9, 6893-02-3, 5714-08-9 |
Source
|
| Record name | DL-Triiodothyronine | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=3130-96-9 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Rathyronine [INN:DCF] | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0003130969 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | liothyronine | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=80203 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | Detrothyronin | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=46046 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | O-(4-Hydroxy-3-iodophenyl)-3,5-diiodotyrosine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30858995 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | Rathyronine | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.019.566 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | RATHYRONINE | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/O48UO55HR0 | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
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| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
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